Cas no 52584-20-0 (Ethanedione, 1,1'-(1,3-phenylene)bis[2-(4-phenoxyphenyl)-)

Ethanedione, 1,1'-(1,3-phenylene)bis[2-(4-phenoxyphenyl)- structure
52584-20-0 structure
Product Name:Ethanedione, 1,1'-(1,3-phenylene)bis[2-(4-phenoxyphenyl)-
CAS No:52584-20-0
MF:C34H22O6
MW:526.534889698029
CID:359292
PubChem ID:20508401
Update Time:2025-04-19

Ethanedione, 1,1'-(1,3-phenylene)bis[2-(4-phenoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-[3-[2-oxo-2-(4-phenoxyphenyl)acetyl]phenyl]-2-(4-phenoxyphenyl)ethane-1,2-dione
    • SCHEMBL11034320
    • DTXSID10608238
    • 1,1'-(1,3-Phenylene)bis[(4-phenoxyphenyl)ethane-1,2-dione]
    • 52584-20-0
    • Ethanedione, 1,1'-(1,3-phenylene)bis[2-(4-phenoxyphenyl)-
    • Inchi: 1S/C34H22O6/c35-31(23-14-18-29(19-15-23)39-27-10-3-1-4-11-27)33(37)25-8-7-9-26(22-25)34(38)32(36)24-16-20-30(21-17-24)40-28-12-5-2-6-13-28/h1-22H
    • InChI Key: DUQZPRDKOFQUSA-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1C=CC(=CC=1)C(C(C1C=CC=C(C(C(C2C=CC(=CC=2)OC2C=CC=CC=2)=O)=O)C=1)=O)=O

Computed Properties

  • Exact Mass: 526.14166
  • Monoisotopic Mass: 526.14163842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 10
  • Complexity: 799
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 86.7Ų

Experimental Properties

  • PSA: 86.74
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